Cas no 1638217-43-2 ((3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride)

• Product Name: (3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride
• CAS No: 1638217-43-2
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• MDL: MFCD28119224
• CID: 4610089
• Update Time: 2025-07-17

(3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride

• MDL： MFCD28119224
• Inchi： 1S/C6H12N2O.ClH/c1-4-3-7-5(2)6(9)8-4;/h4-5,7H,3H2,1-2H3,(H,8,9);1H/t4-,5+;/m1./s1
• InChI Key： JCTNLEPFUYOFMH-JBUOLDKXSA-N
• SMILES： O=C1N[C@H](C)CN[C@H]1C.Cl

Additional information on (3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride

Latest Research Brief on (3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride (CAS: 1638217-43-2) in Chemical Biology and Pharmaceutical Applications

The compound (3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride (CAS: 1638217-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperazinone derivative has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its unique pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for (3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride with higher yield (78%) and enantiomeric purity (>99% ee). The researchers employed asymmetric hydrogenation as a key step, followed by crystallization-induced diastereomeric resolution to obtain the hydrochloride salt. This advancement addresses previous challenges in large-scale production of this important intermediate.

In pharmacological investigations, (3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride has shown remarkable activity as a building block for σ receptor ligands. Research from the University of Tokyo revealed that derivatives of this compound exhibit high affinity for σ-1 receptors (Ki = 8.2 nM) with excellent selectivity over σ-2 receptors (Ki > 1000 nM). These findings suggest potential applications in neuropathic pain management and neurodegenerative diseases.

Recent in vitro studies have highlighted the compound's role in enhancing blood-brain barrier permeability when incorporated into drug conjugates. A 2024 publication in ACS Chemical Neuroscience reported that peptide-drug conjugates containing the (3S,6R)-3,6-dimethyl-2-piperazinone moiety showed 3-5 fold increased brain uptake compared to control compounds in rodent models, without compromising systemic stability.

The antimicrobial potential of (3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride derivatives has also been explored. A research team at ETH Zurich discovered that certain N-alkylated analogs demonstrate potent activity against drug-resistant Gram-positive bacteria (MIC = 2-4 μg/mL), while maintaining low cytotoxicity (CC50 > 100 μg/mL in HEK293 cells). This dual property makes them attractive candidates for antibiotic development.

From a structural perspective, X-ray crystallography studies have revealed that the hydrochloride salt forms a stable monoclinic crystal system (space group P21) with well-defined hydrogen bonding networks. This structural information, published in Acta Crystallographica Section E (2023), provides valuable insights for formulation scientists working on solid dosage forms containing this compound.

Ongoing clinical trials (Phase I/II) are investigating prodrugs incorporating (3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride as part of novel antipsychotic candidates. Preliminary results suggest improved pharmacokinetic profiles with reduced first-pass metabolism compared to existing treatments. These developments position the compound as a versatile scaffold in CNS drug discovery.

In conclusion, (3S,6R)-3,6-dimethyl-2-piperazinone hydrochloride (CAS: 1638217-43-2) represents a multifaceted chemical entity with expanding applications in medicinal chemistry. Recent advances in its synthesis, structural understanding, and biological evaluation underscore its growing importance in pharmaceutical research and development. Future studies are expected to explore its potential in additional therapeutic areas and drug delivery systems.